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Compound of Interest

Compound Name: 5-(Chloromethyl)-2-ethoxypyridine

Cat. No.: B024689 Get Quote

An In-depth Technical Guide to 5-
(Chloromethyl)-2-ethoxypyridine
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, reactivity, and applications of 5-(Chloromethyl)-2-ethoxypyridine. The

information is intended for researchers, scientists, and professionals in the field of drug

development and fine chemical synthesis.

Physical and Chemical Properties
5-(Chloromethyl)-2-ethoxypyridine is a pyridine derivative characterized by a reactive

chloromethyl group at the 5-position and an electron-donating ethoxy group at the 2-position.[1]

These features make it a valuable intermediate in organic synthesis.[1]

Table 1: Physical and Chemical Properties of 5-(Chloromethyl)-2-ethoxypyridine
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Property Value Source(s)

IUPAC Name
5-(Chloromethyl)-2-

ethoxypyridine
[1]

CAS Number 101990-71-0 [1][2]

Molecular Formula C₈H₁₀ClNO [1][2]

Molecular Weight 171.62 g/mol [1][2]

SMILES CCOc1ccc(CCl)cn1 [2]

InChI Key
AVPYKWBMFYRNSF-

UHFFFAOYSA-N
[1]

Chemical Synthesis
Several synthetic routes have been developed for the preparation of 5-(Chloromethyl)-2-
ethoxypyridine, each with distinct advantages and disadvantages.

Protocol 2.1: Chloromethylation of 2-Ethoxypyridine

This direct approach involves the electrophilic substitution of 2-ethoxypyridine to introduce a

chloromethyl group.[1]

Reagents: 2-ethoxypyridine, formaldehyde, hydrochloric acid.[1]

Procedure: 2-ethoxypyridine is reacted with formaldehyde and hydrochloric acid under acidic

conditions.[1] The reaction introduces the chloromethyl group, primarily at the 5-position of

the pyridine ring.[1] Careful control of reaction conditions is necessary to optimize yield and

minimize side products.

Protocol 2.2: Selective Chlorination of 2-Ethoxy-5-methylpyridine

This method involves the direct chlorination of the methyl group of 2-ethoxy-5-methylpyridine.

[1]

Reagents: 2-ethoxy-5-methylpyridine, chlorine gas.[1]
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Solvent: N,N-dimethylformamide (DMF) is a suitable solvent for this reaction.[1]

Procedure: Chlorine gas is bubbled through a solution of 2-ethoxy-5-methylpyridine in DMF.

[1] The reaction conditions must be carefully controlled to prevent over-chlorination and

ensure selectivity for the methyl group.[1]

Protocol 2.3: Nucleophilic Aromatic Substitution

This route utilizes 2-chloro-5-chloromethylpyridine as a precursor and introduces the ethoxy

group via nucleophilic substitution.[1]

Reagents: 2-chloro-5-chloromethylpyridine, sodium ethoxide (NaOEt).[1]

Solvent: Dimethyl sulfoxide (DMSO).[1]

Procedure: 2-chloro-5-chloromethylpyridine is reacted with sodium ethoxide in DMSO.[1] The

reaction typically requires elevated temperatures, around 100°C, for the ethoxy group to

effectively displace the chlorine atom at the 2-position of the pyridine ring.[1]

Protocol 2.4: Transformation from (2-ethoxy-5-pyridinyl)methanol

This alternative synthesis starts with the corresponding hydroxymethyl derivative.[1]

Reagents: (2-ethoxy-5-pyridinyl)methanol, a suitable chlorinating agent (e.g., thionyl

chloride, phosphorus oxychloride).

Procedure: The hydroxyl group of (2-ethoxy-5-pyridinyl)methanol is converted to a chloro

group using a standard chlorinating agent.[1] This transformation provides a versatile method

for preparing the target compound from a readily available precursor.[1]

Caption: Synthetic routes to 5-(Chloromethyl)-2-ethoxypyridine.

Chemical Reactivity
The primary site of reactivity in 5-(Chloromethyl)-2-ethoxypyridine is the chloromethyl group,

which is susceptible to nucleophilic substitution reactions.[1] This reactivity allows for the

introduction of a wide range of functional groups onto the pyridine core, making it a versatile

building block in organic synthesis.[1]
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3.1. Nucleophilic Substitution Reactions

The chlorine atom of the chloromethyl group can be readily displaced by various nucleophiles.

[1]

Amines: Reaction with amines yields the corresponding aminomethylpyridines.[1]

Thiols: Thiols react to form thioether linkages.[1]

Alcohols/Alkoxides: Alcohols or alkoxides can displace the chloride to form ether linkages.[1]

3.2. Other Transformations

The chloromethyl group can also undergo other chemical modifications:

Oxidation: The chloromethyl group can be oxidized to the corresponding aldehyde or

carboxylic acid derivatives.[1]

Reduction: The chloromethyl group can be reduced to a methyl group.[1]

Caption: Workflow for a nucleophilic substitution reaction.

Applications
5-(Chloromethyl)-2-ethoxypyridine is primarily used as a key intermediate in the synthesis of

more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1] Its

bifunctional nature, with both a reactive site and a modifiable pyridine core, allows for the

construction of diverse molecular architectures. The related compound, 2-chloro-5-

chloromethylpyridine, is a vital intermediate in the production of neonicotinoid insecticides.[1]

Safety Information
While a specific safety data sheet for 5-(Chloromethyl)-2-ethoxypyridine is not readily

available in the provided search results, data for structurally similar compounds, such as 2-

chloro-5-(chloromethyl)pyridine, indicate potential hazards.

Hazards: Similar compounds are harmful if swallowed, may cause skin irritation, and can

lead to serious eye irritation or damage.[3][4] They may also cause respiratory irritation.[3]
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Precautions: Standard laboratory safety protocols should be followed. This includes working

in a well-ventilated area or under a chemical fume hood, and wearing appropriate personal

protective equipment (PPE).[5][6]

Personal Protective Equipment: Recommended PPE includes safety glasses or goggles,

chemical-resistant gloves, and a lab coat.[5][6][7] In case of dust formation or inadequate

ventilation, respiratory protection may be necessary.[4][6]

First Aid: In case of contact, immediately flush the affected area with plenty of water.[3][5] If

inhaled, move to fresh air.[5] Seek medical attention if symptoms persist.[3][7]

Disclaimer: This information is for educational purposes only. Always consult the specific Safety

Data Sheet (SDS) for the compound before handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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